3-[(4-ethoxybenzoyl)amino]-2-methylbenzoic acid

• IUPAC Name: 3-[(4-ethoxybenzoyl)amino]-2-methylbenzoic acid
• InChI: InChI=1S/C17H17NO4/c1-3-22-13-9-7-12(8-10-13)16(19)18-15-6-4-5-14(11(15)2)17(20)21/h4-10H,3H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: RPVREXQMBBIASA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2C)C(=O)O
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

3-[(4-ethoxybenzoyl)amino]-2-methylbenzoic acid, also known as EMA, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. EMA belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been found to exhibit anti-inflammatory and analgesic effects.

Mechanism of Action

3-[(4-ethoxybenzoyl)amino]-2-methylbenzoic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX-2, which leads to a decrease in the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in the inflammatory response. This compound also inhibits the production of pro-inflammatory cytokines such as IL-1β and TNF-α, which are involved in the inflammatory cascade.
Biochemical and Physiological Effects:
This compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects. This compound has been shown to reduce the production of prostaglandins, which are involved in the inflammatory response. This compound has also been found to inhibit the production of pro-inflammatory cytokines such as IL-1β and TNF-α. In addition, this compound has been found to reduce pain and fever.

Advantages and Limitations for Lab Experiments

3-[(4-ethoxybenzoyl)amino]-2-methylbenzoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. This compound has been extensively studied for its anti-inflammatory and analgesic effects, which makes it a promising candidate for further research. However, this compound also has some limitations. It has been found to exhibit cytotoxic effects at high concentrations, which limits its use in cell culture studies. In addition, this compound has been found to have poor solubility in water, which can limit its bioavailability.

Future Directions

There are several future directions for the research on 3-[(4-ethoxybenzoyl)amino]-2-methylbenzoic acid. One possible direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo. Another possible direction is to investigate the potential of this compound in the treatment of other inflammatory conditions such as inflammatory bowel disease and asthma. Furthermore, the development of novel formulations of this compound with improved solubility and bioavailability could enhance its therapeutic potential. Finally, the investigation of the mechanisms of this compound-induced cytotoxicity could provide insights into its safety profile and potential toxicity.

Scientific Research Applications

3-[(4-ethoxybenzoyl)amino]-2-methylbenzoic acid has been extensively studied for its potential therapeutic applications in various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and gout. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are involved in the inflammatory response. This compound has also been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).